Bromide-Induced 15–16 Fold Overproduction: A Unique Fermentation Tuning Lever Absent in Chloromonilicin and Anthraquinone Precursors
Moniliphenone accumulation by Monilinia fructicola was enhanced 15–16 fold when bromide ions (added as KBr) were present in the culture medium [1]. In contrast, neither the end-product chloromonilicin, nor the anthraquinone precursors chrysophanol and emodin isolated from the same mycelia, exhibited this bromide-responsive overproduction; their titers remained at baseline levels under identical conditions [1]. This represents a fermentation-level differentiation that is unique to Moniliphenone within the chloromonilicin biosynthetic gene cluster.
| Evidence Dimension | Yield enhancement factor with bromide supplementation in submerged culture |
|---|---|
| Target Compound Data | 15–16 fold increase in Moniliphenone accumulation |
| Comparator Or Baseline | Baseline Moniliphenone production without bromide; also chloromonilicin and chrysophanol/emodin production under identical bromide supplementation (no enhancement) |
| Quantified Difference | 15–16× relative to unsupplemented control; >15× versus any enhancement observed for chloromonilicin or anthraquinone precursors |
| Conditions | Monilinia fructicola liquid culture, bromide ions (KBr) added to the medium |
Why This Matters
For procurement in biosynthetic feeding studies and isotopic labeling experiments, Moniliphenone is the only intermediate in the chloromonilicin pathway whose supply can be economically scaled through a simple medium modification, directly impacting experimental feasibility and cost.
- [1] Sassa, T. Overproduction of Moniliphenone, a Benzophenone Biosynthetic Intermediate of Chloromonilicin, by Monilinia fructicola and Its Anthraquinone Precursors. Agricultural and Biological Chemistry 1991, 55 (1), 95–99. View Source
